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Compound of Interest

Compound Name: Chitohexaose hexahydrochloride

Cat. No.: B15614272 Get Quote

An In-depth Examination of the Physicochemical Properties, Biological Activity, and

Experimental Applications of a Key Immunomodulatory Oligosaccharide

This technical guide provides a comprehensive overview of Chitohexaose
Hexahydrochloride, a chitosan oligosaccharide with significant potential in immunology and

drug development. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical properties, biological

functions, and relevant experimental protocols.

Core Properties and Identification
Chitohexaose hexahydrochloride is a well-defined chitosan hexamer that has garnered

attention for its ability to modulate immune responses. The definitive Chemical Abstracts

Service (CAS) number for this compound is 41708-95-6. While another CAS number, 127171-

88-4, is sometimes associated with a similar compound, 41708-95-6 is the most consistently

referenced identifier for the hexahydrochloride form.

Physicochemical Data
A summary of the key physicochemical properties of Chitohexaose Hexahydrochloride is

presented in the table below. These data have been compiled from various chemical suppliers

and scientific literature.
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Property Value Source

CAS Number 41708-95-6 [1][2][3][4]

Molecular Formula C₃₆H₇₄Cl₆N₆O₂₅ [5][6]

Molecular Weight 1203.72 g/mol [5][6]

Appearance
White to off-white or pale

yellow powder/lyophilisate
[7]

Purity Typically >96% (HPLC) [7]

Storage Conditions -20°C or 2-8°C [8]

Solubility

Soluble in water. Specific

quantitative data is not readily

available.

[8]

Melting Point Data not consistently available.

Biological Activity and Mechanism of Action
The primary biological activity of Chitohexaose hexahydrochloride lies in its ability to

modulate macrophage activation. Research has demonstrated that it acts as an anti-

inflammatory agent by interacting with Toll-like Receptor 4 (TLR4).[5][9]

Alternative Macrophage Activation via TLR4
A pivotal study by Panda et al. (2012) revealed that Chitohexaose hexahydrochloride
induces an "alternative activation" pathway in macrophages.[10][11] This is in contrast to the

classical pro-inflammatory activation induced by lipopolysaccharide (LPS), which also signals

through TLR4. By binding to TLR4, Chitohexaose hexahydrochloride competitively inhibits

LPS-induced inflammation.[5][10] This alternative activation is characterized by the

upregulation of anti-inflammatory markers such as Arginase-1 and the release of the cytokine

Interleukin-10 (IL-10).[1] This unique mechanism of action makes Chitohexaose
hexahydrochloride a compelling candidate for therapeutic strategies aimed at mitigating

inflammatory conditions such as sepsis and endotoxemia.[1][10][11]

TLR4 Signaling Pathway
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The interaction of Chitohexaose hexahydrochloride with TLR4 triggers a complex

intracellular signaling cascade. TLR4 signaling is broadly divided into two downstream

pathways: the MyD88-dependent pathway and the TRIF-dependent pathway. The MyD88-

dependent pathway is the primary route for the production of pro-inflammatory cytokines in

response to LPS. Chitohexaose hexahydrochloride's ability to induce an alternative, anti-

inflammatory response suggests a nuanced modulation of these pathways, though the precise

downstream signaling events differentiating its effects from LPS are still an area of active

research.
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Caption: TLR4 Signaling Pathways modulated by Chitohexaose.

Experimental Protocols
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The following section outlines a generalized experimental protocol for studying the effects of

Chitohexaose hexahydrochloride on macrophage activation, based on the methodologies

described in the literature, particularly the work of Panda et al. (2012).

In Vitro Macrophage Activation Assay
Objective: To assess the ability of Chitohexaose hexahydrochloride to induce an alternative

activation phenotype in macrophages and to inhibit LPS-induced classical activation.

Materials:

Bone marrow-derived macrophages (BMDMs) or a suitable macrophage cell line (e.g., RAW

264.7).

Chitohexaose hexahydrochloride (CAS 41708-95-6).

Lipopolysaccharide (LPS) from E. coli.

Complete cell culture medium (e.g., DMEM with 10% FBS and antibiotics).

Reagents for quantifying cytokines (e.g., ELISA kits for IL-10, TNF-α, IL-6).

Reagents for assessing arginase activity.

Reagents for RNA extraction and qRT-PCR to measure gene expression of activation

markers (e.g., Arg1, Nos2).

Procedure:

Cell Culture: Culture BMDMs or macrophage cell line to the desired confluency in complete

medium.

Treatment:

Control Group: Treat cells with vehicle control (e.g., sterile PBS).

Chitohexaose Group: Treat cells with varying concentrations of Chitohexaose
hexahydrochloride (e.g., 1-100 µg/mL).
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LPS Group: Treat cells with a pro-inflammatory concentration of LPS (e.g., 100 ng/mL).

Co-treatment Group: Treat cells with LPS in the presence of varying concentrations of

Chitohexaose hexahydrochloride.

Incubation: Incubate the treated cells for a specified period (e.g., 24-48 hours) at 37°C in a

humidified 5% CO₂ incubator.

Sample Collection:

Collect the cell culture supernatants for cytokine analysis.

Lyse the cells for subsequent analysis of arginase activity or RNA extraction.

Analysis:

Cytokine Quantification: Measure the concentrations of IL-10, TNF-α, and IL-6 in the

culture supernatants using ELISA.

Arginase Activity Assay: Determine the arginase activity in the cell lysates.

Gene Expression Analysis: Perform qRT-PCR to quantify the relative expression of genes

associated with alternative activation (Arg1) and classical activation (Nos2).
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Caption: Experimental workflow for macrophage activation assay.
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Safety and Handling
Chitohexaose hexahydrochloride is generally considered safe for research purposes.

However, standard laboratory safety precautions should always be observed. It is

recommended to handle the compound in a well-ventilated area and to wear appropriate

personal protective equipment, including gloves and safety glasses. Specific toxicological data,

such as an LD50 value, are not readily available in the public domain. For detailed safety

information, it is advisable to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Chitohexaose hexahydrochloride (CAS 41708-95-6) is an immunomodulatory

oligosaccharide with well-defined physicochemical properties and a compelling mechanism of

action. Its ability to induce an alternative macrophage activation pathway through TLR4

highlights its potential as a therapeutic agent for inflammatory diseases. This technical guide

provides a foundational resource for researchers and drug development professionals

interested in exploring the applications of this promising compound. Further investigation into

its precise downstream signaling pathways and in vivo efficacy is warranted to fully realize its

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

